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pyrazole-4-carboxamide

Cat. No.: B027724 Get Quote

The discovery of the Bcr-Abl tyrosine kinase as the driver of Chronic Myeloid Leukemia (CML)

led to the development of targeted kinase inhibitors, revolutionizing CML treatment. This

section compares the first-generation inhibitor, Imatinib, with second-generation inhibitors,

Nilotinib and Dasatinib.

BCR-ABL Signaling Pathway
The constitutively active BCR-ABL fusion protein drives CML by activating multiple downstream

signaling pathways, leading to uncontrolled cell proliferation and survival. The diagram below

illustrates the central role of BCR-ABL and its inhibition by tyrosine kinase inhibitors (TKIs).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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